Cas no 1040673-45-7 (6-(benzenesulfonyl)-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide)

• Product Name: 6-(benzenesulfonyl)-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide
• CAS No: 1040673-45-7
• MF: C₁₉H₁₅FN₂O₃S
• MW: 370.397406816483
• CID: 5343728
• Update Time: 2025-08-05

6-(benzenesulfonyl)-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorobenzyl)-6-(phenylsulfonyl)nicotinamide
• 6-(benzenesulfonyl)-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide
• HMS3498B03

• Inchi： 1S/C19H15FN2O3S/c20-16-9-6-14(7-10-16)12-22-19(23)15-8-11-18(21-13-15)26(24,25)17-4-2-1-3-5-17/h1-11,13H,12H2,(H,22,23)
• InChI Key： RHHBZNCYOIKPQD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(=CN=1)C(NCC1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 564
• XLogP3: 2.9
• Topological Polar Surface Area: 84.5

Additional information on 6-(benzenesulfonyl)-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide

6-(Benzenesulfonyl)-N-[(4-Fluorophenyl)Methyl]Pyridine-3-Carboxamide: A Comprehensive Overview

6-(Benzenesulfonyl)-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide, also known by its CAS number 1040673-45-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design, materials science, and catalysis. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the study of this compound.

The molecular structure of 6-(Benzenesulfonyl)-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide comprises a pyridine ring substituted with a benzenesulfonyl group at position 6 and an N-substituted (4-fluorophenyl)methyl group at position 3. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. Recent studies have highlighted the importance of such substituted pyridines in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.

One of the key areas of research involving this compound is its role as a potential drug candidate. Researchers have explored its ability to inhibit specific kinases and proteases, which are critical targets in the treatment of various diseases, including cancer and neurodegenerative disorders. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, suggesting its potential as an anti-cancer agent.

In addition to its pharmacological applications, 6-(Benzenesulfonyl)-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide has also been investigated for its catalytic properties. The sulfonyl group acts as an electron-withdrawing moiety, enhancing the electrophilicity of the pyridine ring. This makes the compound an effective catalyst in certain organic transformations, such as Friedel-Crafts alkylation and acylation reactions. Recent advancements in asymmetric catalysis have further expanded its utility in synthesizing chiral compounds with high enantioselectivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by substitution reactions to introduce the benzenesulfonyl and (4-fluorophenyl)methyl groups. Researchers have optimized these steps to improve yield and purity, employing techniques such as microwave-assisted synthesis and continuous flow chemistry. These advancements have not only streamlined the production process but also opened up new avenues for exploring related compounds with enhanced properties.

Another emerging area of interest is the use of this compound in materials science. Its rigid structure and conjugated system make it a promising candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have shown that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical stability.

In conclusion, 6-(Benzenesulfonyl)-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent breakthroughs in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern chemistry.